Cas no 2228396-14-1 (2-chloro-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one)

• Product Name: 2-chloro-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one
• CAS No: 2228396-14-1
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6478874
• PubChem ID: 165885811
• Update Time: 2025-06-26

2-chloro-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one
• EN300-2003101
• 2228396-14-1

• Inchi： 1S/C10H11ClO3/c1-2-14-9-5-3-4-7(10(9)13)8(12)6-11/h3-5,13H,2,6H2,1H3
• InChI Key： HDYZXUIOQBYLFG-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C(C=1O)OCC)=O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-chloro-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one

Introduction to 2-chloro-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one (CAS No: 2228396-14-1)

2-chloro-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No) 2228396-14-1, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, featuring a chlorinated ketone group attached to an aromatic ring system with ethoxy and hydroxy substituents, has garnered attention due to its structural complexity and potential biological activities. The presence of both electron-donating (ethoxy) and electron-withdrawing (hydroxy and chlorine) groups makes it a versatile intermediate for the development of various pharmacologically relevant molecules.

The structural motif of 2-chloro-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one positions it as a valuable building block in medicinal chemistry. The aromatic ring, modified by both ethoxy and hydroxy groups, introduces specific interactions with biological targets, which can be fine-tuned to modulate activity. The ketone functionality serves as a reactive site for further chemical transformations, enabling the synthesis of more complex structures. Such features make this compound particularly interesting for researchers exploring novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic pathways. The scaffold of 2-chloro-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one shares structural similarities with several known bioactive compounds, suggesting potential applications in this area. For instance, the hydroxyl group can engage in hydrogen bonding with protein residues, while the ethoxy group may influence binding affinity through hydrophobic interactions. These characteristics are crucial for designing molecules that interact selectively with biological targets.

One of the most compelling aspects of 2-chloro-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one is its utility as a precursor in the synthesis of more complex heterocyclic compounds. Heterocycles are prevalent in many pharmacologically active agents due to their ability to mimic natural products and exhibit diverse biological activities. By functionalizing the aromatic ring or extending the molecular framework, researchers can generate novel scaffolds with enhanced potency and selectivity. This flexibility makes CAS No 2228396-14-1 a cornerstone in synthetic chemistry efforts aimed at discovering new drugs.

The synthesis of 2-chloro-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. Key steps include selective halogenation, etherification, and condensation reactions. The precise control of reaction conditions is essential to achieve high yields and purity, which are critical for pharmaceutical applications. Advances in catalytic methods have further streamlined these processes, making the preparation of such intermediates more efficient and scalable.

From a computational chemistry perspective, the molecular properties of CAS No 2228396-14-1 have been extensively studied using quantum mechanical methods. These studies provide insights into its electronic structure, reactivity, and interaction with biological targets. For example, density functional theory (DFT) calculations have been employed to predict binding affinities and identify key interactions between this compound and potential drug targets. Such computational approaches are indispensable in modern drug discovery pipelines, allowing researchers to prioritize candidates with optimal pharmacokinetic profiles.

The biological activity of 2-chloro-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one has been explored in several preclinical studies. While it is not yet known as a drug itself, its derivatives have shown promise as inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play critical roles in inflammation pathways. By modifying its structure, chemists can fine-tune its activity against specific therapeutic targets while minimizing off-target effects. This underscores the importance of CAS No 2228396-14-1 as a starting point for developing novel therapeutic agents.

The role of intermediates like 2-chloro-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one cannot be overstated in the pharmaceutical industry. They serve as critical links between basic research and drug development pipelines, enabling rapid iteration and optimization of molecular structures. As synthetic methodologies continue to evolve, the accessibility of such intermediates will likely increase, fostering innovation across academia and industry. This compound exemplifies how well-designed molecular building blocks can accelerate the discovery of new medicines.

In conclusion,CAS No 2228396-14-1, corresponding to 2-chloro-1-(3-Ethoxy - 2-Hydroxyphenyl)Ethan - 1 - one, represents a significant asset in pharmaceutical chemistry due to its structural versatility and potential biological activities. Its utility as a synthetic intermediate for more complex molecules underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research progresses, this compound will continue to be a valuable tool for chemists seeking to develop innovative therapeutic strategies.